Cas no 487041-44-1 (2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one))

• Product Name: 2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one)
• CAS No: 487041-44-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 2650170
• PubChem ID: 71362758
• Update Time: 2025-04-21

2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one) Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-[2-(2-methyl-5-oxocyclopenten-1-yl)ethyl]cyclopent-2-en-1-one
• DTXSID70786364
• 487041-44-1
• 2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one)

• Inchi： 1S/C14H18O2/c1-9-3-7-13(15)11(9)5-6-12-10(2)4-8-14(12)16/h3-8H2,1-2H3
• InChI Key： FLZQBRAJEAHJIR-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=C1CCC1C(CCC=1C)=O

Computed Properties

• Exact Mass: 218.130679813Da
• Monoisotopic Mass: 218.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų